Cas no 1261732-40-4 (Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate)

• Product Name: Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate
• CAS No: 1261732-40-4
• MF: C₁₄H₉F₄NO₂
• MW: 299.22037768364
• CID: 4923818
• Update Time: 2025-08-04

Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate

• Inchi： 1S/C14H9F4NO2/c1-21-13(20)9-6-7-11(15)19-12(9)8-4-2-3-5-10(8)14(16,17)18/h2-7H,1H3
• InChI Key： AONMPXYPOVNJSL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(C(=O)OC)=CC=C(N=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate

Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261732-40-4): A Comprehensive Overview

Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261732-40-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, represents a promising candidate for further exploration in medicinal chemistry. Its molecular structure, incorporating both fluorine and trifluoromethyl substituents, imparts distinct physicochemical properties that make it a subject of interest for various applications.

The chemical structure of Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate consists of a nicotinic acid derivative with fluorine and trifluoromethyl groups strategically positioned to enhance its biological activity. The presence of these electronegative atoms not only influences the compound's solubility and stability but also modulates its interactions with biological targets. This has led to extensive research into its potential pharmacological effects, particularly in the context of neuroprotective and anti-inflammatory applications.

Recent studies have highlighted the compound's potential in modulating neurological pathways. The fluorine atom in the molecule is known to increase metabolic stability and binding affinity, which are crucial factors in drug design. Furthermore, the trifluoromethyl group contributes to lipophilicity, enhancing membrane permeability and thus improving bioavailability. These characteristics make Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate an attractive candidate for developing novel therapeutic agents targeting central nervous system disorders.

In vitro studies have demonstrated promising results regarding the compound's ability to interact with specific enzymes and receptors involved in neurodegenerative diseases. For instance, preliminary research suggests that it may inhibit the activity of enzymes such as acetylcholinesterase, which is relevant in conditions like Alzheimer's disease. Additionally, its anti-inflammatory properties have been observed in cellular models, indicating potential benefits in managing neuroinflammatory conditions.

The synthesis of Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the advancements in synthetic organic chemistry that facilitate such complex molecule constructions.

The pharmacokinetic profile of this compound is another area of active investigation. Its absorption, distribution, metabolism, and excretion (ADME) properties are being thoroughly evaluated to optimize its therapeutic potential. Preliminary data suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life, making it a viable candidate for further clinical development. However, additional studies are needed to fully understand its pharmacokinetic behavior in vivo.

The safety profile of Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate is also under scrutiny. Acute toxicity studies have been conducted to assess its safety margins, with results indicating low toxicity at tested doses. This preliminary safety data provides a foundation for future preclinical and clinical trials aimed at evaluating its therapeutic efficacy and tolerability in human subjects.

The impact of fluorine and trifluoromethyl substituents on the compound's biological activity cannot be overstated. These groups are well-documented in medicinal chemistry for their ability to enhance binding affinity and metabolic stability. The strategic placement of these substituents in Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate not only contributes to its unique pharmacological profile but also sets the stage for further derivatization to explore new analogs with enhanced properties.

Future research directions include exploring the compound's potential as an intermediate in drug discovery programs targeting neurological disorders. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications beyond its initial scope. Collaborative efforts between synthetic chemists and biologists will be crucial in unraveling the full potential of this compound.

In conclusion, Methyl 6-fluoro-2-(2-(trifluoromethyl)phenyl)nicotinate (CAS No. 1261732-40-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders highlight its importance as a lead compound for further development. As research continues to uncover new insights into its pharmacological effects and synthetic possibilities, this compound is poised to make substantial contributions to the field of medicinal chemistry.